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Compound of Interest

Compound Name: Sapriparaquinone
CAS No.: 119139-54-7
Cat. No.: B1681445
Get Quote
. J

Abstract & Chemical Identity

Sapriparaquinone is a rare diterpenoid quinone (specifically a 4,5-seco-5,10-friedoabietane
derivative) primarily isolated from Salvia prionitis. As a structural analog to tanshinones and
saprorthoquinone, it exhibits significant cytotoxicity and potential anti-inflammatory properties.
However, its quinone moiety confers inherent instability, making it susceptible to
photodegradation, redox cycling, and nucleophilic attack in alkaline environments.

This guide defines the rigorous protocols required to maintain the structural integrity of
Sapriparaquinone reference standards, ensuring high-fidelity data in HPLC/LC-MS assays
and bioactivity screenings.

Chemical Profile
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Property Detail

Common Name Sapriparaquinone

CAS Number 119139-54-7

Chemical Class Diterpenoid Naphthoquinone
Molecular Formula C20H2603

Molecular Weight 314.42 g/mol

Appearance Red to Orange-Yellow Crystalline Solid

Soluble in DMSO, Ethanol, Methanol,

Solubility )
Chloroform; Insoluble in Water

Critical Stability Factors

The stability of Sapriparaquinone is governed by three primary mechanisms. Understanding
these allows for the implementation of self-validating storage systems.

A. Photochemical Instability (The Quinone Trap)
Quinones possess conjugated

-systems that are highly reactive to UV and visible light (blue spectrum). Photon absorption can
trigger radical formation, leading to dimerization or polymerization.

e Impact: Loss of potency, appearance of "ghost peaks" in chromatograms.

o Mitigation: All handling must occur under amber light (>500 nm cutoff).

B. Redox Sensitivity

The 1,4-naphthoquinone core is an electron acceptor. In the presence of reducing agents (e.qg.,
thiols in biological media) or oxidants, it can cycle between its quinone, semiquinone, and
hydroquinone forms.

¢ Impact: Shift in UV absorption maxima, assay interference.
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» Mitigation: Exclude oxygen from long-term storage vessels; avoid protic solvents with high
pH.

C. pH-Dependent Degradation

Like many diterpenoid quinones (e.g., Thymoquinone, Tanshinone 1l1A), Sapriparaquinone is
relatively stable in acidic to neutral conditions but degrades rapidly in alkaline environments
(pH > 8.0) due to nucleophilic addition to the quinone ring.

Storage Protocols
Protocol A: Solid State Storage (Long-Term)

Target: >2 Years Stability

Vial Selection: Use amber borosilicate glass vials (Type I) with Teflon-lined screw caps.
» Atmosphere: Displace headspace air with dry Argon or Nitrogen gas before sealing.

o Desiccation: Place vials inside a secondary container (e.g., a sealed Mylar bag or
desiccator) containing active silica gel or molecular sieves.

o Temperature: Store at -20°C (Standard) or -80°C (Optimal).

o Equilibration: Before opening, allow the vial to warm to room temperature (20-25°C) for 30
minutes inside the desiccator. Why? This prevents condensation of atmospheric moisture
onto the cold hygroscopic solid.

Protocol B: Solution Storage (Working Stocks)

Target: 1-3 Months Stability
» Solvent Choice:

o Preferred: Anhydrous DMSO (Dimethyl sulfoxide). DMSO stabilizes the quinone structure
better than protic solvents.

o Alternative: Anhydrous Ethanol (for immediate use).
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Concentration: Prepare stock solutions at high concentration (e.g., 10 mM or 5 mg/mL).
Higher concentrations are kinetically more stable than dilute samples.

Aliquotting: Divide stock into single-use aliquots (e.g., 50 pL) in amber microcentrifuge tubes.

Storage: Freeze at -80°C.

Handling:Do NOT refreeze after thawing. Discard unused portion.

Visualization: Storage & Handling Workflow
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Caption: Decision tree for the handling of Sapriparaquinone, emphasizing moisture control

and single-use aliquoting.

Quality Control & Validation

To verify the integrity of the standard, a "Self-Validating" HPLC method is recommended. This

method separates the parent quinone from its likely degradation products (oxidized dimers or

hydrolyzed species).

: led HPL C Condii

Parameter

Setting

Column

C18 Reverse Phase (e.g., Agilent Zorbax
Eclipse Plus, 3.5 pm, 4.6 x 100 mm)

Mobile Phase A

0.1% Formic Acid in Water (Acidic pH stabilizes

quinone)

Mobile Phase B

Acetonitrile (ACN)

Gradient 50% B to 90% B over 15 mins
Flow Rate 1.0 mL/min

) UV/Vis at 254 nm (aromatic) and 280 nm
Detection

(quinone carbonyl)

Acceptance Criteria

Single peak >98% area; No shoulders or late-

eluting dimers

Visualization: Degradation Pathways
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Caption: Primary degradation pathways. Light induces polymerization; alkalinity induces
nucleophilic addition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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